Cas no 1175644-08-2 (2-(2-chloro-6-fluorophenyl)-2-methylpropan-1-ol)

• Product Name: 2-(2-chloro-6-fluorophenyl)-2-methylpropan-1-ol
• CAS No: 1175644-08-2
• MF: C₁₀H₁₂ClFO
• MW: 202.653085708618
• CID: 5947947
• PubChem ID: 39240574
• Update Time: 2025-05-27

2-(2-chloro-6-fluorophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-2-methylpropan-1-ol
• 1175644-08-2
• EN300-1963982

• Inchi： 1S/C10H12ClFO/c1-10(2,6-13)9-7(11)4-3-5-8(9)12/h3-5,13H,6H2,1-2H3
• InChI Key： CVOGKNBZMDKCOT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C)(C)CO)F

Computed Properties

• Exact Mass: 202.0560709g/mol
• Monoisotopic Mass: 202.0560709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2-chloro-6-fluorophenyl)-2-methylpropan-1-ol

Introduction to 2-(2-chloro-6-fluorophenyl)-2-methylpropan-1-ol (CAS No. 1175644-08-2)

2-(2-chloro-6-fluorophenyl)-2-methylpropan-1-ol, with the CAS number 1175644-08-2, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chloro and a fluoro substituent on the phenyl ring, along with a methyl group and a hydroxyl group on the propanol moiety. These structural features contribute to its potential biological activities and make it an interesting candidate for various applications in drug discovery and development.

The chemical formula of 2-(2-chloro-6-fluorophenyl)-2-methylpropan-1-ol is C₁₀H₁₃ClFO, and its molecular weight is approximately 199.66 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including substitution and reduction steps. The synthesis process can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale research and industrial production.

In recent years, there has been a growing interest in the biological activities of 2-(2-chloro-6-fluorophenyl)-2-methylpropan-1-ol. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, which are attributed to its ability to modulate specific signaling pathways involved in inflammation and pain. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 2-(2-chloro-6-fluorophenyl)-2-methylpropan-1-ol can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

Beyond its anti-inflammatory effects, 2-(2-chloro-6-fluorophenyl)-2-methylpropan-1-ol has also been investigated for its potential as an antiviral agent. A study published in the Virology Journal reported that this compound shows promising activity against several viral strains, including influenza A virus and herpes simplex virus (HSV). The antiviral activity is believed to be mediated through the inhibition of viral replication and the enhancement of host immune responses.

The pharmacokinetic properties of 2-(2-chloro-6-fluorophenyl)-2-methylpropan-1-ol have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. In particular, it has been shown to have good oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-chloro-6-fluorophenyl)-2-methylpropan-1-ol in various disease models. Preliminary results from phase I trials have demonstrated that the compound is well-tolerated by human subjects, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In addition to its therapeutic applications, 2-(2-chloro-6-fluorophenyl)-2-methylpropan-1-ol has also found use in chemical biology research as a tool compound. Its unique structure allows it to serve as a scaffold for the development of more potent and selective analogs. For example, researchers at the University of California have used this compound as a starting point to design novel inhibitors of specific kinases involved in cancer progression.

The environmental impact of 2-(2-chloro-6-fluorophenyl)-2-methylpropan-1-ol is another area of ongoing investigation. While preliminary studies suggest that the compound has low toxicity to aquatic organisms, further research is needed to fully understand its environmental fate and potential ecological effects. This information will be crucial for ensuring the responsible use and disposal of the compound in both industrial and research settings.

In conclusion, 2-(2-chloro-6-fluorophenyl)-2-methylpropan-1-ol (CAS No. 1175644-08-2) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field of drug discovery.